Cas no 2138562-81-7 (4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine
• CAS No: 2138562-81-7
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 6424785
• PubChem ID: 165849740
• Update Time: 2025-06-10

4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157964
• 4-tert-butyl-3-(propan-2-yl)cyclohexan-1-amine
• 2138562-81-7
• 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C13H27N/c1-9(2)11-8-10(14)6-7-12(11)13(3,4)5/h9-12H,6-8,14H2,1-5H3
• InChI Key： ANTZAFJUSIPHEV-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)(C)C)C(C(C)C)C1

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine

Chemical Profile of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine (CAS No. 2138562-81-7)

4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2138562-81-7, belongs to the class of cycloalkyl amines and exhibits a complex molecular architecture that makes it a promising candidate for various biochemical applications. The presence of both a tert-butyl group and an isopropyl substituent on the cyclohexane ring introduces specific steric and electronic effects that influence its reactivity and potential biological activity.

The synthesis of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone or cyclohexanol. The introduction of the tert-butyl group at the 4-position and the isopropyl group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired regioselectivity and enantioselectivity, underscoring the compound's synthetic challenge and complexity.

Recent research in medicinal chemistry has highlighted the potential of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine as a scaffold for developing novel therapeutic agents. Its structural features suggest interactions with biological targets such as enzymes and receptors, making it a valuable building block for drug discovery programs. Specifically, the bulky tert-butyl group can modulate binding affinity by introducing steric hindrance, while the isopropyl substituent may enhance solubility or metabolic stability. These properties are particularly relevant in designing molecules with improved pharmacokinetic profiles.

In vitro studies have begun to explore the pharmacological properties of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine, revealing intriguing bioactivities that warrant further investigation. Initial assays have shown modest activity against certain enzymatic targets, which could be optimized through structural modifications. The compound's ability to interact with specific protein domains also opens avenues for developing targeted therapies in areas such as oncology and neurology. For instance, its structural similarity to known bioactive molecules suggests potential applications in modulating signaling pathways associated with disease progression.

The chemical stability of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine is another critical consideration in its development as a pharmaceutical intermediate. The presence of secondary amine functionality makes it susceptible to hydrolysis under acidic or basic conditions, necessitating careful storage and handling protocols. However, studies have shown that protective groups can be employed to stabilize the amine during synthetic operations, ensuring its integrity throughout drug development processes. These findings are crucial for scaling up production while maintaining chemical purity.

From an industrial perspective, the commercial viability of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine hinges on efficient synthetic routes and cost-effective production methods. Continuous flow chemistry has emerged as a promising approach to enhance yield and reduce waste in its synthesis. Additionally, green chemistry principles are being integrated into manufacturing processes to minimize environmental impact. Such advancements not only improve economic feasibility but also align with global sustainability goals in pharmaceutical production.

The future directions for research on 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-amine include expanding its chemical space through derivatization strategies. By introducing additional functional groups or altering substitution patterns, chemists can generate a library of analogs with tailored properties. Computational modeling techniques are also being leveraged to predict bioactivity and optimize molecular design before experimental validation. These computational tools accelerate the drug discovery pipeline by providing rapid screening of virtual compounds.

In conclusion, 4-Tert-butyl-3-(propan-2-y lcyclohexan -1 -amine (CAS No. 2138562 -81 -7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, coupled with promising preliminary bioactivities, make it an attractive candidate for further development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of this molecule is likely to yield novel insights into drug design and therapeutic intervention.